Cas no 922031-90-1 (N-(2-benzoyl-4-bromophenyl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(2-benzoyl-4-bromophenyl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 922031-90-1
• MF: C₂₁H₁₄BrNO₄
• MW: 424.244164943695
• CID: 6441883
• Update Time: 2025-06-18

N-(2-benzoyl-4-bromophenyl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-4-bromophenyl)-2H-1,3-benzodioxole-5-carboxamide
• N-(2-benzoyl-4-bromophenyl)-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C21H14BrNO4/c22-15-7-8-17(16(11-15)20(24)13-4-2-1-3-5-13)23-21(25)14-6-9-18-19(10-14)27-12-26-18/h1-11H,12H2,(H,23,25)
• InChI Key： YYCFGWIZMYLCGG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=CC=C(Br)C=C3C(=O)C3=CC=CC=C3)=O)C=C2OC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-(2-benzoyl-4-bromophenyl)-2H-1,3-benzodioxole-5-carboxamide

Introduction to N-(2-benzoyl-4-bromophenyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 922031-90-1)

N-(2-benzoyl-4-bromophenyl-2H-1,3-benzodioxole-5-carboxamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 922031-90-1, represents a unique structural motif that combines elements of benzoyl, bromophenyl, and benzodioxole moieties, making it a promising candidate for further exploration in drug discovery and development.

The structural complexity of N-(2-benzoyl-4-bromophenyl-2H-1,3-benzodioxole-5-carboxamide) arises from its intricate arrangement of functional groups, which includes a benzoyl group at the 2-position of the phenyl ring, a bromine substituent at the 4-position, and a carboxamide moiety linked to the 5-position of the 2H-1,3-benzodioxole core. This configuration not only imparts distinct electronic and steric properties but also opens up numerous possibilities for chemical modifications and biological evaluations.

In recent years, there has been a growing interest in exploring heterocyclic compounds as potential therapeutic agents. The benzodioxole scaffold, in particular, has been extensively studied due to its presence in several bioactive molecules and its ability to interact with various biological targets. The incorporation of additional functional groups such as benzoyl and bromophenyl into this scaffold can further enhance its pharmacological profile, making it a valuable tool for medicinal chemists.

The synthesis of N-(2-benzoyl-4-bromophenyl-2H-1,3-benzodioxole-5-carboxamide) involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The process typically begins with the preparation of the benzodioxole core through cyclization reactions, followed by functionalization at the 2-, 4-, and 5-positions. The introduction of the benzoyl group and bromine substituent necessitates precise control over reaction conditions to avoid unwanted side products.

The pharmacological potential of N-(2-benzoyl-4-bromophenyl-2H-1,3-benzodioxole-5-carboxamide) has been preliminarily investigated in several in vitro studies. These studies have highlighted its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammation and pain signaling. Additionally, its interaction with specific receptors has been explored as a potential therapeutic strategy for neurological disorders.

The latest research in this area has focused on optimizing the synthetic route to improve scalability and cost-effectiveness. Advances in catalytic methods and green chemistry principles have enabled more efficient production processes for complex molecules like N-(2-benzoyl-4-bromophenyl-2H-1,3-benzodioxole-5-carboxamide). These improvements not only enhance the feasibility of large-scale synthesis but also contribute to sustainable practices in pharmaceutical manufacturing.

2-benzoyl-4-bromophenyl-2H-1,3-benzodioxole-5-carboxamide) with biological targets. These studies provide valuable insights into its mechanism of action and help guide the design of more potent derivatives. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify lead compounds with improved pharmacological properties. 2-benzoyl-4-bromophenyl-2H-1,3-benzodioxole-5-carboxamide) are promising, with ongoing studies aimed at elucidating its full therapeutic potential. Clinical trials are being planned to evaluate its efficacy and safety in human populations. These trials will be complemented by preclinical studies that focus on long-term effects and potential side reactions. The ultimate goal is to develop this compound into a novel therapeutic agent that can address unmet medical needs. 2-benzoyl-4-bromophenyl-2H-1,3-benzodioxole-5-carboxamide) (CAS No. 922031-90-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to the discovery of new treatments for various diseases.